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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B1239260

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Methoxycinnamyl alcohol (MCA). The information is curated for researchers,
scientists, and professionals in drug development, with a focus on structured data presentation,
detailed experimental methodologies, and visualization of its biological interactions.

Core Physicochemical Properties

4-Methoxycinnamyl alcohol, also known as (E)-3-(4-methoxyphenyl)prop-2-en-1-ol, is a
phenylpropanoid that has garnered interest for its biological activities. A clear understanding of
its physicochemical properties is fundamental for its application in research and development.

Table 1: General and Physical Properties of 4-
Methoxycinnamyl Alcohol
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Property Value Reference
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1]
Appearance Solid, Powder [1]
Melting Point 76 °C [1]
Boiling Point 315.7 °C (estimated)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]

Acetate, DMSO, Acetone.

Water Solubility

4822 mg/L at 25 °C

(estimated)

Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-

Methoxycinnamyl alcohol.

Table 2: Spectroscopic Data for 4-Methoxycinnamyl

Alcohol

Chemical Shifts (d) /
Spectroscopy Solvent ]

Absorption

Data not available in search
1H NMR CDClIs

results

Data not available in search
13C NMR CDCls

results

Infrared (IR)

Data not available in search

results

UV-Vis

Data not available in search

results
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Note: Specific experimental spectral data for 4-Methoxycinnamyl alcohol was not found in the
provided search results. The table is formatted to be populated when such data becomes
available.

Biological Activity and Signaling Pathway

4-Methoxycinnamyl alcohol has demonstrated notable anti-inflammatory and cytotoxic
activities. Its anti-inflammatory effects are attributed to the inhibition of the Nuclear Factor-
kappa B (NF-kB) signaling pathway. Specifically, it has been shown to reduce the levels of the
p65 subunit in the nucleus.[3]

Cytoplasm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1239260#physicochemical-properties-of-4-
methoxycinnamyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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